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The table below summarizes the key quantitative data on thrombocytopenia from clinical trials, which forms

the basis for monitoring and management guidelines [1] [2] [3].

. . Dose Incidence of Grade 3/4 Recommended Management
Trial Population . . .
Regimen Thrombocytopenia Actions
Recurrent High-Grade 30 mg/day, 4 No delays/cancellations  Pre-operative dose of 30 mg
Glioma (Pre-op) [1] days pre- of surgery reported chosen to maintain platelets
surgery >100,000/uL for surgery [1].
Recurrent High-Grade 45 mg/day 5 out of 16 patients Monitor counts; dose
Glioma (Maintenance) [1] (4 days (31%) interruption/reduction likely
on/24 off) required.
Relapsed/Refractory 45 mg/day 18 out of 23 patients Requires intensive monitoring
DLBCL [2] [3] (4 days (78%) and is a common reason for
on/24 off) dose modification.
Advanced Solid Tumors 45 mg/day 7 out of 41 patients Monitor counts for dose
[2] [3] (4 days (17%) management.
on/24 off)
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Trotabresib Platelet Management Protocol for Surgery

For a patient scheduled for surgery while on trotabresib, follow this clinical workflow for platelet

management:

Patient on Trotabresib
Needs Surgery

l

Pre-operative Phase:
Switch to 30 mg/day x 4 days

l

Monitor Platelet Count
(Target: 2100 x 103/uL)

Platelets =100 x 103/uL?

Post-operative Recovery
(=4 weeks from first pre-op dose)

Click to download full resolution via product page
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Key Rationale for the Protocol

¢ Pre-operative Dose Reduction: The 30 mg dose was specifically selected for the pre-operative
window in a clinical trial to maintain platelet counts above the surgical threshold of 100 x 103/uL, and
was successful in avoiding delays or cancellations of surgery [1].

¢ Platelet Transfusion Threshold: For a major non-neuraxial surgery, the 2025 AABB/ICTMG
international guidelines recommend platelet transfusion if the count is less than 50 x 103/uL [4] [5].
This provides a clear action point if platelet levels drop significantly despite dose holding.

o Post-operative Break: Allowing at least 4 weeks for recovery after surgery before re-initiating
maintenance therapy was part of the established study design and is critical for patient recovery [1].

Detailed Monitoring & Dose Modification Guide

Implement this detailed monitoring plan for patients on trotabresib, particularly around surgery.

Treatment

Monitoring Frequenc Action for Thrombocytopenia
Phase g q y ytop

Pre-Surgery Baseline, then daily during If platelets <100 x 103/uL, hold dose and postpone
4-day pre-op dosing surgery. Consult guidelines for transfusion needs [4].

| Maintenance Therapy | Weekly for first 2 cycles, then at start of each cycle or as clinically indicated |
Grade 3 (25-50 x 103/pL): Interrupt dose until recovery to < Grade 1 (<75 x 103/pL), then resume at same or
reduced dose. Grade 4 (<25 x 103/pL): Interrupt dose until recovery to < Grade 1, then resume at a reduced

dose or discontinue [2] [3]. |

Key Takeaways for Practitioners

e Thrombocytopenia is a class-wide effect of BET inhibitors, not unique to trotabresib, as seen
with other agents like molibresib and TQB3617 [6] [7]. However, it is generally manageable with
vigilant monitoring.

¢ Proactive management is essential. The protocol of reducing the dose before planned surgery has
been clinically validated and should be adopted to minimize procedural risks [1].

¢ Adhere to latest transfusion guidelines. Using a restrictive transfusion strategy (only transfusing
when necessary based on platelet count and clinical context) is supported by evidence, reduces risks,
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and conserves resources [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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